Cas no 1379364-80-3 (2-(4-fluoro-2-methoxyphenyl)propan-2-ol)

2-(4-fluoro-2-methoxyphenyl)propan-2-ol structure

1379364-80-3 structure

Product Name:2-(4-fluoro-2-methoxyphenyl)propan-2-ol

CAS No:1379364-80-3

MF:C₁₀H₁₃FO₂

MW:184.207426786423

MDL:MFCD20528521

CID:5150261

PubChem ID:91657439

Update Time:2026-03-03

2-(4-fluoro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluoro-2-methoxyphenyl)propan-2-ol
- MDL： MFCD20528521
- Inchi： 1S/C10H13FO2/c1-10(2,12)8-5-4-7(11)6-9(8)13-3/h4-6,12H,1-3H3
- InChI Key： TYLHTKGWCJGANL-UHFFFAOYSA-N
- SMILES： CC(C1=CC=C(F)C=C1OC)(O)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2

2-(4-fluoro-2-methoxyphenyl)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB430347-1 g	2-(4-Fluoro-2-methoxyphenyl)-2-propanol	1379364-80-3		1g	€594.40	2023-06-16
abcr	AB430347-5 g	2-(4-Fluoro-2-methoxyphenyl)-2-propanol	1379364-80-3		5g	€1398.00	2023-06-16
abcr	AB430347-1g	2-(4-Fluoro-2-methoxyphenyl)-2-propanol; .	1379364-80-3		1g	€1621.70	2025-02-16
abcr	AB430347-5g	2-(4-Fluoro-2-methoxyphenyl)-2-propanol	1379364-80-3		5g	€1398.00	2023-09-04
Enamine	EN300-1845567-1g	2-(4-fluoro-2-methoxyphenyl)propan-2-ol	1379364-80-3		1g	$557.0	2023-09-19
Enamine	EN300-1845567-5g	2-(4-fluoro-2-methoxyphenyl)propan-2-ol	1379364-80-3		5g	$1614.0	2023-09-19
Enamine	EN300-1845567-10g	2-(4-fluoro-2-methoxyphenyl)propan-2-ol	1379364-80-3		10g	$2393.0	2023-09-19
Enamine	EN300-1845567-0.05g	2-(4-fluoro-2-methoxyphenyl)propan-2-ol	1379364-80-3		0.05g	$468.0	2023-09-19
Enamine	EN300-1845567-0.1g	2-(4-fluoro-2-methoxyphenyl)propan-2-ol	1379364-80-3		0.1g	$490.0	2023-09-19
Enamine	EN300-1845567-0.25g	2-(4-fluoro-2-methoxyphenyl)propan-2-ol	1379364-80-3		0.25g	$513.0	2023-09-19

2-(4-fluoro-2-methoxyphenyl)propan-2-ol Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

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